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Compound of Interest

Compound Name: Benzyl 3-hydroxybenzoate

CAS No.: 77513-40-7

Cat. No.: B1314712

Get Quote

Benzyl 3-hydroxybenzoate (C₁₄H₁₂O₃, Molar Mass: 228.24 g/mol ) is an aromatic ester that

serves as a valuable scaffold and synthetic intermediate in the landscape of medicinal

chemistry.[1][2] Structurally, it comprises a benzyl alcohol moiety esterified with 3-

hydroxybenzoic acid. This arrangement of a phenolic hydroxyl group and an ester linkage

makes it a versatile precursor for a wide range of chemical modifications.[2] While found in

nature in plants such as Desmos chinensis, its primary role in research is as a synthetic

building block.[1]

The strategic placement of the hydroxyl group at the meta-position on the benzoic acid ring

influences its electronic properties and reactivity, distinguishing it from its isomers, benzyl

salicylate (2-hydroxybenzoate) and benzyl paraben (4-hydroxybenzoate).[2] This structural

nuance is critical in designing derivatives with specific biological targets. Its utility has been

explored in the development of novel therapeutic agents, including potential treatments for

Alzheimer's disease and new enzyme inhibitors.[2]
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A clear understanding of the molecule's properties is fundamental to its application in

experimental settings.

Property Value Source

IUPAC Name benzyl 3-hydroxybenzoate PubChem[1]

Molecular Formula C₁₄H₁₂O₃ PubChem[1]

Molecular Weight 228.24 g/mol PubChem[1]

Synonyms Benzyl 3-hydroxybenzoic acid PubChem[1]

CAS Number 77513-40-7 PubChem[1]

Physical Form Solid Benchchem[2]

XLogP3 3.6 PubChem[1]

PART 1: Synthesis Protocols and Workflow
The accessibility of benzyl 3-hydroxybenzoate through straightforward synthetic routes is key

to its widespread use. Below are two established protocols for its preparation.

Protocol 1: Williamson Ether Synthesis Variant
This classic method involves the reaction of a phenoxide with an alkyl halide. Here, 3-

hydroxybenzoic acid is deprotonated with a base, and the resulting carboxylate reacts with

benzyl bromide.

Principle: The synthesis is achieved by reacting 3-hydroxybenzoic acid with benzyl bromide in

the presence of a base like sodium carbonate in a polar aprotic solvent such as

dimethylformamide (DMF).[2] The base facilitates the formation of the carboxylate anion, which

then acts as a nucleophile, attacking the electrophilic benzylic carbon of benzyl bromide to form

the ester.

Materials and Reagents:

3-Hydroxybenzoic acid (1.0 eq)
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Benzyl bromide (1.1 eq)

Sodium Carbonate (Na₂CO₃) (1.5 eq)

Dimethylformamide (DMF), anhydrous

Ethyl acetate

Saturated sodium bicarbonate solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)

Step-by-Step Methodology:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, dissolve 3-hydroxybenzoic acid in anhydrous DMF.

Base Addition: Add sodium carbonate to the solution and stir the mixture at room

temperature for 30 minutes.

Addition of Alkyl Halide: Slowly add benzyl bromide to the reaction mixture.

Reaction Conditions: Heat the mixture to 60-70°C and maintain this temperature for 4-6

hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

Work-up: After the reaction is complete, cool the mixture to room temperature and pour it into

cold water.

Extraction: Extract the aqueous mixture with ethyl acetate (3 x 50 mL).

Washing: Combine the organic layers and wash successively with saturated sodium

bicarbonate solution and brine.

Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and

concentrate the solvent under reduced pressure using a rotary evaporator.
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Purification: Purify the crude product by column chromatography on silica gel using a

hexane-ethyl acetate gradient to yield pure benzyl 3-hydroxybenzoate.

Protocol 2: Amide-Promoted Esterification
This method utilizes an amide to facilitate the reaction between 3-hydroxybenzoic acid and

benzyl chloride, often providing good yields under mild conditions.[3][4]

Principle: This process involves the reaction of a hydroxybenzoic acid with a benzyl chloride in

the presence of an amide, such as dimethylformamide (DMF) or tetramethylurea.[3][4][5] The

amide acts as a catalyst and potentially as a scavenger for the HCl gas produced during the

reaction, driving the equilibrium towards the product.

Materials and Reagents:

3-Hydroxybenzoic acid (1.0 eq)

Benzyl chloride (1.2 eq)

Tetramethylurea (as catalyst/promoter) (0.5 - 1.0 eq)

Toluene (as solvent)

Nitrogen gas supply

Aqueous sodium hydroxide (5%)

Water

Step-by-Step Methodology:

Reaction Setup: Charge a reaction vessel with 3-hydroxybenzoic acid, benzyl chloride, and

tetramethylurea.[4]

Inert Atmosphere: Purge the vessel with nitrogen gas.

Reaction Conditions: Heat the mixture with stirring to approximately 110-120°C. Pass a slow

stream of nitrogen through the mixture to help remove the hydrogen chloride gas that is
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formed.[4]

Monitoring: Monitor the reaction for 5-7 hours until completion (as determined by TLC or GC

analysis).

Work-up: Cool the reaction mixture. Add toluene to dissolve the product.

Washing: Wash the organic phase with 5% aqueous sodium hydroxide to remove any

unreacted acid, followed by a wash with water until the pH is neutral.

Isolation: Separate the organic layer and remove the toluene by distillation under reduced

pressure to obtain the crude benzyl 3-hydroxybenzoate.

Purification: If necessary, the product can be further purified by vacuum distillation or column

chromatography.

General Synthesis and Purification Workflow
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Caption: General workflow for synthesis and purification of benzyl 3-hydroxybenzoate.
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PART 2: Applications & Biological Evaluation
Protocols
Benzyl 3-hydroxybenzoate is not just a synthetic tool; its core structure is relevant to several

areas of medicinal chemistry research.

Application 1: Scaffold for Tyrosinase Inhibitors
Scientific Rationale: Tyrosinase is a key enzyme in melanin biosynthesis, and its inhibition is a

major strategy for developing skin-whitening agents and treating hyperpigmentation disorders.

[6][7] The structure-activity relationships of many phenolic compounds reveal that the number

and position of hydroxyl groups on an aromatic ring are critical for tyrosinase inhibition. For

instance, p-hydroxybenzyl alcohol (4HBA) is a known tyrosinase inhibitor. While direct studies

on benzyl 3-hydroxybenzoate are limited, its phenolic hydroxyl group makes it an attractive

starting point or fragment for designing novel competitive inhibitors that can chelate the copper

ions in the tyrosinase active site.[8]

Protocol: In Vitro Mushroom Tyrosinase Inhibition Assay

Principle: This spectrophotometric assay measures the ability of a compound to inhibit the

oxidation of L-DOPA (3,4-dihydroxyphenylalanine) to dopachrome by mushroom tyrosinase.

The formation of the colored product, dopachrome, is monitored at 475 nm.

Materials and Reagents:

Mushroom Tyrosinase (EC 1.14.18.1) solution (e.g., 1000 U/mL in phosphate buffer)

L-DOPA solution (2.5 mM in phosphate buffer)

Phosphate Buffer (0.1 M, pH 6.8)

Benzyl 3-hydroxybenzoate (test compound, dissolved in DMSO to create a stock solution)

Kojic acid (positive control, dissolved in DMSO)

DMSO (vehicle control)
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96-well microplate

Microplate reader

Step-by-Step Methodology:

Preparation: Prepare serial dilutions of the test compound and kojic acid in phosphate buffer.

The final concentration of DMSO in the well should be less than 2%.

Assay Mixture: In a 96-well plate, add the following in order:

120 µL of 0.1 M Phosphate Buffer (pH 6.8)

20 µL of the test compound solution (or positive/vehicle control)

20 µL of mushroom tyrosinase solution

Pre-incubation: Mix and pre-incubate the plate at 25°C for 10 minutes.

Initiate Reaction: Add 40 µL of L-DOPA solution to each well to start the reaction.

Measurement: Immediately measure the absorbance at 475 nm every minute for 20 minutes

using a microplate reader.

Data Analysis:

Calculate the rate of reaction (V) for each concentration.

Calculate the percentage of inhibition using the formula: % Inhibition = [(V_control -

V_sample) / V_control] * 100

Plot the % inhibition against the logarithm of the compound concentration and determine

the IC₅₀ value (the concentration required to inhibit 50% of the enzyme activity).

Application 2: Antioxidant and Anti-inflammatory Agent
Development

Methodological & Application
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Scientific Rationale: Phenolic compounds are well-known antioxidants due to their ability to

scavenge free radicals.[9] Hydroxybenzyl alcohols, which would be the hydrolysis products of

benzyl hydroxybenzoates, have demonstrated significant antioxidant and anti-inflammatory

properties.[10][11] Specifically, studies have shown that 2- and 4-hydroxybenzyl alcohols are

more potent radical scavengers than the 3-hydroxy isomer (3-HBA).[11] However, 3-

hydroxybenzoic acid and its derivatives have also been reported to possess antioxidant and

anti-inflammatory activities.[9][12] Therefore, benzyl 3-hydroxybenzoate can be investigated

as a pro-drug that, upon hydrolysis in vivo, releases active phenolic compounds that can

mitigate oxidative stress and inflammation.

Protocol: DPPH Free Radical Scavenging Assay

Principle: This assay is based on the ability of an antioxidant to donate an electron or hydrogen

atom to the stable 2,2-diphenyl-1-picrylhydrazyl (DPPH) radical. This reduces the violet-colored

DPPH to its pale yellow non-radical form, with the change in absorbance measured at 517 nm.

Materials and Reagents:

DPPH (2,2-diphenyl-1-picrylhydrazyl) solution (0.1 mM in methanol)

Benzyl 3-hydroxybenzoate (test compound, dissolved in methanol)

Ascorbic acid or Trolox (positive control)

Methanol (vehicle control)

96-well microplate

Microplate reader

Step-by-Step Methodology:

Preparation: Prepare serial dilutions of the test compound and positive control in methanol.

Assay Setup: In a 96-well plate, add 100 µL of the test compound solution (or control) to

each well.

Initiate Reaction: Add 100 µL of the 0.1 mM DPPH solution to each well.
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Incubation: Mix well and incubate the plate in the dark at room temperature for 30 minutes.

Measurement: Measure the absorbance of each well at 517 nm.

Data Analysis:

Calculate the percentage of DPPH radical scavenging activity using the formula: %

Scavenging = [(A_control - A_sample) / A_control] * 100 (Where A_control is the

absorbance of the DPPH solution with methanol, and A_sample is the absorbance with the

test compound).

Determine the IC₅₀ value by plotting the scavenging percentage against the concentration

of the test compound.

Biological Assay Workflow
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Caption: Standardized workflow for in vitro biological activity screening.
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Application 3: Precursor for Antimicrobial Agents
Scientific Rationale: Benzoate esters, including benzyl benzoate, are known for their

antimicrobial properties.[13][14][15] Benzyl benzoate itself is used as a topical solution to treat

scabies.[14] Furthermore, polymers derived from hydroxybenzoates have been designed and

synthesized to exhibit potent activity against pathogenic bacteria like Staphylococcus aureus.

[16][17] The combination of a benzyl group and a hydroxybenzoate core in benzyl 3-
hydroxybenzoate provides a structural foundation that can be explored for direct antimicrobial

activity or for the synthesis of more complex antimicrobial compounds and polymers.[16]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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